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Compound of Interest

Compound Name: C19H20BrN306

Cat. No.: B15173447

Essential Safety and Handling Guide for
C19H20BrN306

Disclaimer: No specific Safety Data Sheet (SDS) was found for the chemical with the molecular
formula C19H20BrN306. The following guidance is based on the safety profiles of structurally
related compounds containing bromoacetamide and N-hydroxysuccinimide (NHS) ester
functional groups. It is imperative to treat the compound as potentially hazardous and handle it
with the utmost care in a laboratory setting.

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with C19H20BrN306.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against potential exposure.
The following table summarizes the recommended PPE for handling C19H20BrN306.
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Personal Protective o
Body Part _ Specifications & Remarks
Equipment

Must be compliant with EN 166
(EU) or ANSI Z87.1 (US)

Eyes Safety Goggles standards. A face shield is
recommended if there is a

splash hazard.

Nitrile or neoprene gloves are
recommended. Ensure to
] ] check for breakthrough times
Hands Chemical-resistant gloves )
and dispose of them
immediately after

contamination.

A full-sleeved lab coat is

mandatory. Consider a

chemically resistant apron for
Body Laboratory Coat ) )

added protection during

procedures with a higher risk

of splashing.

All handling of the solid
compound and its solutions
should be conducted in a
certified chemical fume hood to
avoid inhalation of dust or
) ] aerosols.[1] If a fume hood is

Respiratory Fume Hood or Respirator )
not available, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors and

particulates should be used.[1]

[2]

Safe Handling and Operational Plan

Adherence to a strict operational protocol is crucial to minimize risk.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10221143&lang=EN
https://www.fishersci.be/chemicalProductData_uk/wercs?itemCode=10221143&lang=EN
https://www.fishersci.com/store/msds?partNumber=AC159050500&productDescription=N-BROMOACETAMIDE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15173447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

2.1. Engineering Controls:

e Ventilation: Always handle C19H20BrN306 in a well-ventilated area, preferably within a
chemical fume hood.[1]

o Eye Wash and Safety Shower: Ensure that an eye wash station and a safety shower are
readily accessible in the immediate work area.[2]

2.2. Handling Procedures:

e Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[2]

e Avoid Inhalation and Ingestion: Do not breathe dust or aerosols.[3][4] Do not eat, drink, or
smoke in the laboratory.

e Moisture Sensitivity: N-hydroxysuccinimide (NHS) esters are sensitive to moisture and can
hydrolyze.[5] It is recommended to handle the compound in a dry environment and store it in
a desiccator.

» Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance
enclosure.

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing. Use solvents in a fume hood.

First Aid Measures

In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[1]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek immediate medical attention.[1][2]

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

Inhalation o ] ) ] )
is difficult, give oxygen. Seek immediate medical
attention.
Do NOT induce vomiting. Wash out the mouth
) with water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.[2]

Disposal Plan

Proper disposal of C19H20BrN306 and its containers is essential to prevent environmental

contamination and ensure safety.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to local, state, and federal regulations.

o Disposal of Unused Material: Dispose of the compound through a licensed professional
waste disposal service. Do not allow the material to enter drains or waterways.

o Contaminated Materials: All contaminated materials, including gloves, lab coats, and
glassware, should be collected in a designated, labeled, and sealed container for hazardous
waste disposal.

o Empty Containers: Do not reuse empty containers. They should be triple-rinsed with an
appropriate solvent and disposed of as hazardous waste.
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Experimental Workflow for Handling C19H20BrN306

The following diagram outlines the procedural steps for the safe handling of C19H20BrN306 in
a laboratory setting.
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Caption: Safe handling workflow for C19H20BrN306.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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